Metoxadiazone

• CAS: 106728-68-1
• Molecular Formula: C10H10N2O4
• Molecular Weight: 222.20 g/mol
• InChI: InChI=1S/C10H10N2O4/c1-14-8-6-4-3-5-7(8)12-10(13)16-9(11-12)15-2/h3-6H,1-2H3
• InChIKey: LTMQQEMGRMBUSL-UHFFFAOYSA-N

Metoxadiazone Product Overview

Metoxadiazone (CAS 60589-06-2, synonym 106728-68-1), also known as 5-methoxy-3-(2-methoxyphenyl)-1,3,4-oxadiazol-2(3H)-one, is a synthetic oxadiazolone-class insecticide [1]. It is primarily used as a non-pyrethroid, non-carbamate active ingredient for controlling a broad spectrum of public health and agricultural pests, including cockroaches, ants, houseflies, rice hoppers, and aphids, via contact and stomach action [2]. The compound is characterized by a unique oxadiazolone core structure, a molecular weight of 222.20 g/mol, and a molecular formula of C₁₀H₁₀N₂O₄ [1].

• [1] PPDB: Pesticide Properties DataBase. Metoxadiazone (Ref: RO 874400). University of Hertfordshire. View Source
• [2] BaseChem. Metoxadiazone. Chemical Database. View Source

Metoxadiazone Irreplaceability Factors

While Metoxadiazone belongs to the oxadiazolone chemical class, its distinct substitution pattern—specifically the presence of a methoxy group at the 5-position of the oxadiazolone ring and an ortho-methoxyphenyl group at the 3-position—confers a unique set of biological properties that are not shared by other oxadiazolones or commonly used insecticides [1]. Unlike typical pyrethroids, carbamates, or organophosphates, Metoxadiazone demonstrates a dual neurotoxic mechanism, encompassing both acetylcholinesterase inhibition and direct neuroaxonal effects . This dual action, combined with evidence of negatively correlated cross-resistance, means that a simple replacement with a class-analog or a general neurotoxic insecticide is likely to result in a significant loss of efficacy against resistant pest populations [2]. The following evidence provides a quantitative basis for this differentiation.

• [1] PubChem. 3-(2-Methoxyphenyl)-5-methoxy-1,3,4-oxadiazol-2(3H)-one. National Center for Biotechnology Information. View Source
• [2] Yamamoto, I., Kyomura, N., & Takahashi, Y. (1993). Negatively correlated cross resistance: Combinations of N‐methylcarbamate with N‐propylcarbamate or oxadiazolone for green rice leafhopper. Archives of Insect Biochemistry and Physiology, 22(1‐2), 277-288. View Source

Metoxadiazone Differentiation Evidence

Efficacy in Pyrethroid-Resistant Cockroaches

Metoxadiazone demonstrates high lethality against field populations of German cockroaches (Blattella germanica) that exhibit strong resistance to pyrethroids. In a field study of restaurant populations, cockroaches showed a 50- to 200-fold resistance ratio (RR) to permethrin [1]. A fumigator formulation containing Metoxadiazone (a non-pyrethroid) in combination with a pyrethroid was highly effective in controlling these resistant populations, with the efficacy attributed to the combined action of the flushing-out effect of the pyrethroid and the high lethality of Metoxadiazone [1].

Evidence Dimension	Efficacy against pyrethroid-resistant German cockroach populations
Target Compound Data	Metoxadiazone (in combination with d,d-T-cyphenothrin) provided high lethality and effective control [1]
Comparator Or Baseline	Permethrin (pyrethroid) - populations exhibited a 50- to 200-fold resistance ratio [1]
Quantified Difference	Qualitative high efficacy observed vs. strong resistance to permethrin
Conditions	Field trial in restaurants; cockroach populations with confirmed permethrin resistance; topical application bioassay for resistance ratio; fumigator treatment for efficacy

Why This Matters

This data demonstrates that Metoxadiazone is a critical tool for resistance management programs, offering a reliable alternative where pyrethroids, a primary class for cockroach control, have failed.

• [1] Miyaji, R., Yoshida, S., Matsubara, A., & Hasegawa, T. (2017). Efficacy of fumigators in the field against insecticide-resistant German cockroaches (Blattella germanica). Acta Horticulturae, (1169), 53-58. View Source

Dual Neurotoxic Mechanism of Action

Metoxadiazone's mechanism is distinct from that of many single-action neurotoxic insecticides. Experimental evidence confirms it possesses a dual mode of action: it acts as an inhibitor of acetylcholinesterase (AChE) and also exerts a direct effect on neuroaxonal function . At high doses, this dual activity manifests as high-frequency brain waves, attributed to AChE inhibition-induced parasympathetic hyperactivity, alongside symptoms like fever and convulsions . This contrasts with organophosphates (e.g., dichlorvos) and carbamates (e.g., propoxur), which primarily act through AChE inhibition alone, or pyrethroids which target sodium channels.

Evidence Dimension	Mechanism of neurotoxic action
Target Compound Data	Dual action: Acetylcholinesterase (AChE) inhibition + direct neuroaxonal effect
Comparator Or Baseline	Organophosphates (e.g., dichlorvos) and Carbamates (e.g., propoxur): Primary action is AChE inhibition. Pyrethroids: Sodium channel modulation.
Quantified Difference	Qualitative difference in mechanism; Metoxadiazone exhibits a combination of two distinct neurotoxic pathways.
Conditions	Pharmacological and toxicological assays in animal models

Why This Matters

The dual mechanism may underpin Metoxadiazone's efficacy against resistant strains and its unique toxicity profile, reducing the likelihood of simple cross-resistance and potentially offering a broader spectrum of activity.

Negative Cross-Resistance in Rice Leafhoppers

Metoxadiazone exhibits a phenomenon of negatively correlated cross-resistance with N-methylcarbamate insecticides in the green rice leafhopper (Nephotettix cincticeps) [1]. This means that populations of leafhoppers that have developed resistance to N-methylcarbamates (such as BPMC) show increased susceptibility to Metoxadiazone and other oxadiazolones. Biochemical analysis revealed that acetylcholinesterase from resistant populations possesses two active sites: one sensitive to N-methylcarbamates and oxadiazolones, and another that is insensitive to N-methylcarbamates but highly sensitive to oxadiazolones [1].

Evidence Dimension	Susceptibility in N-methylcarbamate-resistant insect populations
Target Compound Data	Oxadiazolones (including Metoxadiazone) show increased efficacy against resistant strains due to a second, highly sensitive AChE active site [1]
Comparator Or Baseline	N-methylcarbamates (e.g., BPMC) - Resistance has developed; one AChE active site is insensitive.
Quantified Difference	Qualitative: Resistant populations are more susceptible to Metoxadiazone. Mechanism is defined by differential sensitivity of two AChE active sites.
Conditions	In vitro AChE inhibition assays using enzyme from resistant and susceptible green rice leafhopper strains.

Why This Matters

This provides a strong scientific and economic rationale for procuring Metoxadiazone as a strategic rotation partner or mixture component to manage and overcome resistance to N-methylcarbamate insecticides.

• [1] Yamamoto, I., Kyomura, N., & Takahashi, Y. (1993). Negatively correlated cross resistance: Combinations of N‐methylcarbamate with N‐propylcarbamate or oxadiazolone for green rice leafhopper. Archives of Insect Biochemistry and Physiology, 22(1‐2), 277-288. View Source

Mammalian Acute Oral Toxicity Profile

The acute oral toxicity of Metoxadiazone in rodents is moderate, with LD50 values of 190 mg/kg (male rat), 175 mg/kg (female rat), 142 mg/kg (male mouse), and 139 mg/kg (female mouse) [1]. This profile is distinct from several common alternatives. For example, the carbamate propoxur has a rat oral LD50 in the range of 40-86 mg/kg [2], and the organophosphate dichlorvos has a rat oral LD50 of approximately 46-108 mg/kg [3]. These data indicate that Metoxadiazone presents a comparatively lower acute oral toxicity to mammals than propoxur and dichlorvos under the reported test conditions.

Evidence Dimension	Mammalian acute oral toxicity (LD50)
Target Compound Data	Rat: 190 mg/kg (male), 175 mg/kg (female); Mouse: 142 mg/kg (male), 139 mg/kg (female) [1]
Comparator Or Baseline	Propoxur: Rat LD50 40-86 mg/kg [2]; Dichlorvos: Rat LD50 46-108 mg/kg [3]
Quantified Difference	Metoxadiazone rat oral LD50 is approximately 2-4 times higher (less acutely toxic) than that of propoxur and dichlorvos.
Conditions	Standardized acute oral toxicity tests in rats and mice.

Why This Matters

For procurement decisions in public health and agricultural settings, a compound with a more favorable mammalian toxicity profile can simplify handling, reduce personal protective equipment requirements, and lower the risk profile for non-target exposure compared to more acutely toxic alternatives.

• [1] BaseChem. Metoxadiazone. Chemical Database. (Toxicology Data). View Source
• [2] DrugFuture. Propoxur. Chemical Database. (Toxicity Data). View Source
• [3] New Zealand EPA. Chemical Classification and Information Database (CCID) - Dichlorvos. View Source

Rapid Mammalian Metabolism & Excretion

Following a single oral or subcutaneous dose of 1 mg/kg of ¹⁴C-labeled Metoxadiazone in rats, radioactivity was rapidly excreted, predominantly in the urine [1]. Within 1 day post-administration, 68-75% of the administered dose was recovered in urine, increasing to 80-90% after 7 days. Fecal recovery accounted for 7-18%, and exhaled air for only 0.1% [1]. Importantly, unmetabolized Metoxadiazone was not detected in urine or feces, with the primary metabolic transformations being hydrolysis of the oxadiazolone ring, demethylation of the methoxyphenyl group, and subsequent sulfuric acid conjugation [1]. Tissue concentrations of radioactivity were low and declined rapidly.

Evidence Dimension	Mammalian metabolic fate and excretion kinetics
Target Compound Data	Rapid and extensive excretion: 68-75% in urine within 24h; no parent compound detected in excreta [1]
Comparator Or Baseline	Baseline: Many lipophilic insecticides (e.g., certain organochlorines or pyrethroids) exhibit significant tissue accumulation and slower clearance.
Quantified Difference	Qualitative difference in clearance profile; Metoxadiazone shows rapid metabolism and elimination.
Conditions	In vivo rat metabolism study with ¹⁴C-radiolabeled compound.

Why This Matters

Rapid metabolism and excretion without accumulation of the parent compound in mammalian tissues supports a favorable toxicokinetic profile, suggesting a lower potential for bioaccumulation and chronic toxicity, which is a key differentiator in the selection of an insecticide for use in sensitive environments.

• [1] Journal of Pesticide Science. (1987). Metabolism of Metoxadiazone in Rats. 12(4), 721-728. View Source

Physicochemical Stability & Formulation Compatibility

Metoxadiazone exhibits a distinct physical-chemical profile that influences its formulation and application. It is reported to be a pale yellow to beige crystalline powder with a melting point of approximately 79.5°C and a density of 1.108 g/mL [1][2]. Its solubility profile is unique: it is highly soluble in water (1000 mg/L at 20°C) [2], yet it is also freely soluble in many organic solvents like acetone, chloroform, and ethyl acetate, while being practically insoluble in non-polar solvents like cyclohexane and kerosene [1]. This amphiphilic solubility allows for formulation as both wettable powders and in ready-to-use aerosol applications, including those using LPG propellants [3]. Its vapor pressure is relatively low at 0.00238 mmHg at 25°C, indicating low volatility .

Evidence Dimension	Solubility and physical state for formulation versatility
Target Compound Data	High water solubility (1000 mg/L) [2]; high solubility in polar organic solvents; low volatility (VP: 0.00238 mmHg)
Comparator Or Baseline	Class-level baseline: Many insecticides are either highly lipophilic (e.g., pyrethroids) or more volatile.
Quantified Difference	Qualitative: The combination of high water solubility and high solubility in many organic solvents is unusual and enables diverse formulation types.
Conditions	Laboratory determination of physicochemical properties.

Why This Matters

This favorable solubility profile expands the range of viable formulations, allowing for flexible product development and application methods, from simple wettable powders to complex aerosol systems, which is a key advantage for product manufacturers and formulators.

• [1] BaseChem. Metoxadiazone. Chemical Database. (Physical Properties). View Source
• [2] PPDB: Pesticide Properties DataBase. Metoxadiazone (Ref: RO 874400). University of Hertfordshire. View Source
• [3] Lion Corporation. (2017). Aerosol insecticide. Japanese Patent JP2014024839A. View Source

Metoxadiazone Application Scenarios

Pyrethroid-Resistant Cockroach Management

Given its proven efficacy against German cockroach populations exhibiting 50- to 200-fold resistance to permethrin , Metoxadiazone is ideally suited for inclusion in insecticide rotation strategies or as a co-formulant in ready-to-use baits and aerosols targeting infestations in urban, commercial, and residential settings where pyrethroid failure has been documented.

Carbamate Resistance Rotation Strategies

The evidence of negatively correlated cross-resistance in green rice leafhoppers positions Metoxadiazone as a critical tool for managing resistance to N-methylcarbamates in rice paddies. Its use in rotation or mixture can help restore susceptibility in pest populations and prolong the effective lifespan of carbamate chemistries, a key consideration for sustainable rice cultivation.

Aerosol & Fumigation Formulation Development

Metoxadiazone's unique combination of high water solubility and solubility in diverse organic solvents makes it exceptionally versatile for formulators. It can be readily incorporated into stable, ready-to-use aerosol formulations with LPG propellants [1], as well as wettable powders and fumigants, enabling the creation of user-friendly consumer and professional pest control products.

Insect Neurotoxicology & Resistance Mechanisms

As a compound with a confirmed dual mechanism of action—inhibiting acetylcholinesterase and affecting neuroaxonal function —Metoxadiazone is a valuable research tool. It can be used to probe the complexities of insect nervous systems, study the biochemical basis of negatively correlated cross-resistance [1], and differentiate the neurotoxic pathways affected by various insecticide classes.

• [1] Yamamoto, I., Kyomura, N., & Takahashi, Y. (1993). Negatively correlated cross resistance: Combinations of N‐methylcarbamate with N‐propylcarbamate or oxadiazolone for green rice leafhopper. Archives of Insect Biochemistry and Physiology, 22(1‐2), 277-288. View Source